Cas no 1701764-04-6 (2-(3,3-difluorocyclopentyl)acetonitrile)
1701764-04-6 structure
Product Name:2-(3,3-difluorocyclopentyl)acetonitrile
CAS No:1701764-04-6
MF:C7H9F2N
MW:145.14986872673
CID:4611698
PubChem ID:84762861
Update Time:2024-03-01
2-(3,3-difluorocyclopentyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,3-difluorocyclopentyl)acetonitrile
-
- Inchi： 1S/C7H9F2N/c8-7(9)3-1-6(5-7)2-4-10/h6H,1-3,5H2
- InChI Key： NWTHVXPAXKKBCJ-UHFFFAOYSA-N
- SMILES： C(#N)CC1CCC(F)(F)C1
Computed Properties
- Exact Mass: 145.07030562g/mol
- Monoisotopic Mass: 145.07030562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 23.8Ų
2-(3,3-difluorocyclopentyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM420589-250mg |
2-(3,3-difluorocyclopentyl)acetonitrile |
1701764-04-6 | 95%+ | 250mg |
$618 | 2023-01-19 | |
| Chemenu | CM420589-500mg |
2-(3,3-difluorocyclopentyl)acetonitrile |
1701764-04-6 | 95%+ | 500mg |
$958 | 2023-01-19 | |
| Chemenu | CM420589-1g |
2-(3,3-difluorocyclopentyl)acetonitrile |
1701764-04-6 | 95%+ | 1g |
$1220 | 2023-01-19 | |
| Enamine | EN300-735836-1.0g |
2-(3,3-difluorocyclopentyl)acetonitrile |
1701764-04-6 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Aaron | AR01C9YU-50mg |
2-(3,3-Difluorocyclopentyl)acetonitrile |
1701764-04-6 | 95% | 50mg |
$386.00 | 2025-02-09 | |
| Aaron | AR01C9YU-100mg |
2-(3,3-Difluorocyclopentyl)acetonitrile |
1701764-04-6 | 95% | 100mg |
$564.00 | 2025-02-09 | |
| Aaron | AR01C9YU-250mg |
2-(3,3-Difluorocyclopentyl)acetonitrile |
1701764-04-6 | 95% | 250mg |
$794.00 | 2025-02-09 | |
| Aaron | AR01C9YU-500mg |
2-(3,3-Difluorocyclopentyl)acetonitrile |
1701764-04-6 | 95% | 500mg |
$1234.00 | 2025-02-09 | |
| Aaron | AR01C9YU-1g |
2-(3,3-Difluorocyclopentyl)acetonitrile |
1701764-04-6 | 95% | 1g |
$1578.00 | 2025-02-09 | |
| Aaron | AR01C9YU-2.5g |
2-(3,3-difluorocyclopentyl)acetonitrile |
1701764-04-6 | 95% | 2.5g |
$3066.00 | 2023-12-15 |
2-(3,3-difluorocyclopentyl)acetonitrile Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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